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Introduction
The Carboxyfluorescein Diacetate Succinimidyl Ester (CFDA-SE) assay is a robust and widely

used method for tracking cell proliferation both in vitro and in vivo. This technique relies on a

cell-permeable dye that covalently labels intracellular proteins. As cells divide, the dye is

distributed equally between daughter cells, leading to a successive halving of fluorescence

intensity with each generation. This allows for the quantitative analysis of cell division cycles

using flow cytometry. These application notes provide a detailed protocol for performing a

CFDA-SE assay, including data presentation and visualization of key experimental and

biological processes.

Principle of the Assay
The CFDA-SE assay is based on the properties of the non-fluorescent and cell-permeable

CFDA-SE molecule. Once inside a cell, intracellular esterases cleave the acetate groups,

converting it into the highly fluorescent and amine-reactive Carboxyfluorescein Succinimidyl
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Ester (CFSE).[1][2][3] The succinimidyl ester group of CFSE covalently binds to primary

amines of intracellular proteins, ensuring stable and long-term labeling.[4][5] With each cell

division, the CFSE fluorescence is halved in the daughter cells, which can be resolved as

distinct peaks on a flow cytometry histogram, representing successive generations.[5][6]

Applications
The CFDA-SE assay is a versatile tool with numerous applications in biological research and

drug development, including:

Immunology: Tracking lymphocyte proliferation in response to stimuli, assessing immune cell

function, and monitoring adoptive cell transfer.[4][7]

Cancer Biology: Evaluating the anti-proliferative effects of drug candidates on cancer cell

lines.

Toxicology: Assessing the cytotoxicity of compounds by measuring their impact on cell

division.[4]

Stem Cell Biology: Monitoring the proliferation and differentiation of stem cell populations.

Experimental Protocols
Reagent Preparation and Storage
CFDA-SE Stock Solution (5 mM):

Dissolve 1 mg of CFDA-SE in 358 µL of anhydrous dimethyl sulfoxide (DMSO).

Aliquot into single-use, light-protected tubes and store at -20°C for up to six months. Avoid

repeated freeze-thaw cycles.[1]

Staining Buffer:

Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS) without serum.

The presence of serum is not recommended during staining as it can lead to premature

hydrolysis of the dye.[1]
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Wash and Culture Medium:

Complete cell culture medium containing serum (e.g., RPMI 1640 + 10% Fetal Bovine

Serum). The serum proteins will quench any unreacted dye.[1]

Staining Protocol for Suspension Cells
Cell Preparation: Harvest cells and wash them once with serum-free PBS. Resuspend the

cells at a concentration of 1-10 x 10^6 cells/mL in pre-warmed (37°C) serum-free PBS.[8]

Ensure a single-cell suspension.

Staining: Add an equal volume of 2X working concentration of CFDA-SE (typically 1-10 µM

final concentration) to the cell suspension. Mix immediately and thoroughly.

Incubation: Incubate the cells for 10-15 minutes at 37°C, protected from light.[9] The optimal

staining time may vary depending on the cell type.

Quenching: Stop the staining reaction by adding 5 volumes of cold complete culture medium.

The proteins in the serum will bind to and inactivate any residual-free dye.[1]

Washing: Centrifuge the cells at 300-400 x g for 5 minutes and discard the supernatant.

Wash the cells twice with complete culture medium.

Final Resuspension: Resuspend the cells in complete culture medium for subsequent culture

or analysis. An aliquot of cells should be taken for immediate flow cytometry analysis to

serve as the "Generation 0" control.[3]

Staining Protocol for Adherent Cells
Cell Preparation: Grow adherent cells in a culture vessel to the desired confluency.

Staining: Aspirate the culture medium and wash the cells once with pre-warmed (37°C)

serum-free PBS. Add the CFDA-SE working solution (typically 1-10 µM) to the cells, ensuring

the entire surface is covered.

Incubation: Incubate for 10-15 minutes at 37°C, protected from light.[9]

Quenching: Remove the staining solution and add pre-warmed complete culture medium.
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Washing: Wash the cells twice with complete culture medium.

Culture: Add fresh complete culture medium and return the cells to the incubator for the

desired culture period. For flow cytometry analysis, cells will need to be detached using

standard methods (e.g., trypsinization) before acquisition.[10]

Data Acquisition and Analysis by Flow Cytometry
Instrumentation: Use a flow cytometer equipped with a 488 nm laser for excitation and a

530/30 nm bandpass filter for emission detection (similar to FITC).[1]

Controls:

Unstained Cells: To set the background fluorescence.

Generation 0 Stained Cells: To identify the fluorescence intensity of the undivided cell

population.

Data Analysis:

Gate on the live cell population using forward and side scatter properties.

Create a histogram of the CFSE fluorescence intensity for the live, single-cell population.

Identify the "Generation 0" peak from the control sample. Subsequent peaks with

successively halved fluorescence intensity represent subsequent generations of cell

division.

Quantify the percentage of cells in each generation and calculate proliferation indices

using appropriate software.

Data Presentation
Optimization of Staining Conditions
The optimal CFDA-SE concentration and incubation time are critical for successful experiments

and can vary between cell types.[7] It is recommended to perform a titration to determine the

ideal conditions that provide bright staining with minimal cytotoxicity.[4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.creative-bioarray.com/cfse-cell-proliferation-assay.htm
https://flowcytometry.utoronto.ca/wp-content/uploads/2016/01/Proliferation-CFSE.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4371793/
https://sanguinebio.com/pbmc-basics/the-nuances-of-using-cfse-to-monitor-lymphocyte-proliferation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CFDA-SE
Concentration
(µM)

Incubation
Time (min)

Mean
Fluorescence
Intensity (MFI)

Cell Viability
(%)

Notes

0.5 10 Low >95%

May be too dim

for resolving

multiple

generations.

1 10 Moderate >95%

Good starting

point for many

cell lines.

2.5 10 High ~90%

Often provides

bright staining for

clear generation

tracking.[11]

5 10 Very High ~85%

May show some

toxicity in

sensitive cell

types.[12]

10 10 Saturated <80%

High risk of

cytotoxicity and

may affect cell

proliferation.[9]

Table 1: Example of a CFDA-SE concentration titration. Data is illustrative and will vary based

on cell type and experimental conditions.
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Incubation
Time (min)

CFDA-SE
Concentration
(µM)

MFI
Cell Viability
(%)

Notes

5 2.5 Moderate >95%

May be sufficient

for some cell

types.

10 2.5 High ~90%

A common and

effective

incubation time.

[13]

15 2.5 High ~90%

Longer

incubation may

not significantly

increase MFI but

could increase

toxicity.[9]

20 2.5 Very High <85%
Increased risk of

cytotoxicity.

Table 2: Example of a CFDA-SE incubation time optimization. Data is illustrative and will vary

based on cell type and experimental conditions.
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Caption: Experimental workflow for the CFDA-SE cell proliferation assay.
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Caption: Simplified T-cell activation signaling pathway leading to proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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